Cas no 206559-38-8 (2,6-Bis(thiocyanatomethyl)-4-methylanisole)

• Product Name: 2,6-Bis(thiocyanatomethyl)-4-methylanisole
• CAS No: 206559-38-8
• MF: C₁₂H₁₂N₂OS₂
• MW: 264.366479873657
• CID: 253031
• PubChem ID: 2756736
• Update Time: 2025-10-16

2,6-Bis(thiocyanatomethyl)-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, (2-methoxy-5-methyl-1,3-phenylene)bis(methylene) ester (9CI)
• 2,6-Bis(thiocyanatomethyl)-4-methylanisole
• [2-methoxy-5-methyl-3-(thiocyanatomethyl)phenyl]methyl thiocyanate
• 206559-38-8
• DTXSID00373504
• 2-methoxy-5-methyl-1,3-bis(thiocyanatomethyl)benzene
• AKOS015856707
• FT-0643927
• (2-Methoxy-5-methyl-1,3-phenylene)bis(methylene) bis(thiocyanate)
• [({3-[(cyanosulfanyl)methyl]-2-methoxy-5-methylphenyl}methyl)sulfanyl]carbonitrile
• MFCD00060291
• Thiocyanic acid,(2-methoxy-5-methyl-1,3-phenylene)bis(methylene)ester(9ci)
• DB-020140

• MDL： MFCD00060291
• Inchi： 1S/C12H12N2OS2/c1-9-3-10(5-16-7-13)12(15-2)11(4-9)6-17-8-14/h3-4H,5-6H2,1-2H3
• InChI Key： RZSPVKPPHKGIQA-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=C(C)C=C(CSC#N)C=1OC

Computed Properties

• Exact Mass: 264.03900
• Monoisotopic Mass: 264.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.258
• Melting Point: 122-124
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.608
• PSA: 107.41000
• LogP: 3.43216

2,6-Bis(thiocyanatomethyl)-4-methylanisole Security Information

• HazardClass：IRRITANT

Additional information on 2,6-Bis(thiocyanatomethyl)-4-methylanisole

Introduction to 2,6-Bis(thiocyanatomethyl)-4-methylanisole (CAS No. 206559-38-8)

2,6-Bis(thiocyanatomethyl)-4-methylanisole (CAS No. 206559-38-8) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its anisole core, substituted with two thiocyanato groups and a methyl group, which endow it with a distinctive set of chemical and physical properties.

The molecular formula of 2,6-Bis(thiocyanatomethyl)-4-methylanisole is C₁₂H₁₄N₂O_S2, and its molecular weight is approximately 270.37 g/mol. The compound's structure includes a benzene ring with a methoxy group at the para position, and two thiocyanato groups attached to the methyl groups at the 2 and 6 positions. This configuration imparts specific reactivity and solubility characteristics that are of interest in various chemical reactions and biological assays.

In recent years, 2,6-Bis(thiocyanatomethyl)-4-methylanisole has been explored for its potential in pharmaceutical applications, particularly in the development of new drugs and therapeutic agents. One of the key areas of research has been its use as a precursor or intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, studies have shown that compounds derived from 2,6-Bis(thiocyanatomethyl)-4-methylanisole can exhibit anti-inflammatory and anti-cancer activities.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 2,6-Bis(thiocyanatomethyl)-4-methylanisole-derived compounds in targeting specific enzymes involved in cancer cell proliferation. The researchers found that these compounds effectively inhibited the activity of certain kinases, which are crucial for tumor growth and metastasis. This finding opens up new avenues for the development of targeted cancer therapies.

Beyond its pharmaceutical applications, 2,6-Bis(thiocyanatomethyl)-4-methylanisole has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C (2019) demonstrated that derivatives of this compound can be used to enhance the efficiency of organic solar cells by improving charge transport and light absorption.

The synthesis of 2,6-Bis(thiocyanatomethyl)-4-methylanisole typically involves multi-step reactions starting from readily available starting materials such as anisole and thiocyanate salts. The process often includes functional group transformations and protective group strategies to achieve the desired final product with high purity and yield. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In terms of safety and handling, while 2,6-Bis(thiocyanatomethyl)-4-methylanisole is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, storage should be in a well-ventilated area away from incompatible substances.

The market demand for 2,6-Bis(thiocyanatomethyl)-4-methylanisole is driven by its diverse applications in pharmaceuticals, materials science, and other advanced technologies. As research continues to uncover new uses for this compound, it is expected that its importance will grow in both academic and industrial settings. Companies involved in drug discovery, material development, and chemical synthesis are increasingly interested in incorporating 2,6-Bis(thiocyanatomethyl)-4-methylanisole into their product pipelines.

In conclusion, 2,6-Bis(thiocyanatomethyl)-4-methylanisole (CAS No. 206559-38-8) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of pharmaceuticals and materials science. As ongoing studies continue to explore its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.